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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyp51-IN-19, also identified as compound CO07, is a potent inhibitor of the enzyme lanosterol
14a-demethylase (CYP51 or Ergll), a critical component in the fungal ergosterol biosynthesis
pathway.[1][2][3] As a member of the a,3-unsaturated amide derivative class of compounds,
Cyp51-IN-19 has demonstrated significant fungicidal activity, including efficacy against azole-
resistant fungal strains.[1][2] Its mechanism of action involves the inhibition of CYP51, leading
to the depletion of ergosterol and the accumulation of toxic sterol intermediates, thereby
disrupting fungal cell membrane integrity. Furthermore, Cyp51-IN-19 has been shown to
stimulate the production of reactive oxygen species (ROS) in fungal cells, contributing to its
potent fungicidal effects. These characteristics make Cyp51-IN-19 a valuable research tool for
investigating mechanisms of antifungal drug resistance and for the development of novel
antifungal therapies.

Mechanism of Action

Cyp51-IN-19 targets and inhibits the fungal CYP51 enzyme. This enzyme is a key player in the
conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane. By
inhibiting CYP51, Cyp51-IN-19 disrupts the ergosterol biosynthesis pathway, leading to a
cascade of events that ultimately result in fungal cell death. A secondary mechanism of action
is the stimulation of reactive oxygen species (ROS), which induces oxidative stress within the
fungal cell, further contributing to its fungicidal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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